Cas no 36958-87-9 (Acetic acid,2-(3-ethyl-4-oxo-2-thiazolidinylidene)-, ethyl ester)
36958-87-9 structure
Product Name:Acetic acid,2-(3-ethyl-4-oxo-2-thiazolidinylidene)-, ethyl ester
CAS No:36958-87-9
MF:C9H13NO3S
MW:215.269421339035
CID:311779
PubChem ID:198172
Update Time:2025-04-19
Acetic acid,2-(3-ethyl-4-oxo-2-thiazolidinylidene)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-(3-ethyl-4-oxo-2-thiazolidinylidene)-, ethyl ester
- ethyl 2-(3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene)acetate
- 2-(3-Ethyl-4-oxo-2-thiazolidinylidene)acetic acid ethyl ester
- delta(sup 2,alpha)-Thiazolidineacetic acid, 3-ethyl-4-oxo-, ethyl ester
- ethyl (2Z)-(3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene)ethanoate
- Ethyl (3-ethyl-4-oxothiazolidin-2-ylidene)acetate
- DTXSID701225353
- 36958-87-9
- NS00057534
- Ethyl 2-(3-ethyl-4-oxo-2-thiazolidinylidene)acetate
-
- Inchi: 1S/C9H13NO3S/c1-3-10-7(11)6-14-8(10)5-9(12)13-4-2/h5H,3-4,6H2,1-2H3
- InChI Key: JYTPTLJKVSVQDW-UHFFFAOYSA-N
- SMILES: S1CC(N(C1=CC(=O)OCC)CC)=O
Computed Properties
- Exact Mass: 215.06169
- Monoisotopic Mass: 215.061614
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 71.9
Experimental Properties
- Density: 1.288
- Boiling Point: 379.8°Cat760mmHg
- Flash Point: 183.5°C
- Refractive Index: 1.597
- PSA: 46.61
Acetic acid,2-(3-ethyl-4-oxo-2-thiazolidinylidene)-, ethyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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